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Compound of Interest

Compound Name: 2-Pentanol - d2
CAS No.: 1335435-46-5
Cat. No.: B591070
Get Quote
. J

Executive Summary

2-Pentanol-d2 (Deuterated sec-Amyl Alcohol) is a stable isotope-labeled solvent primarily used
in NMR spectroscopy and metabolic tracing.[1] While it is non-radioactive, it poses significant
flammability and irritant hazards.

Immediate Disposal Directive:
¢ RCRA Waste Code:D001 (Ignitable Characteristic).
¢ Primary Disposal Method: Fuel Blending / Incineration.

» Critical Segregation: Must be segregated from oxidizers and halogenated solvents (unless
mixed during experimental use).

Hazard Profile & Causality

To ensure safety, researchers must understand the causality behind the disposal protocols. We
do not segregate arbitrarily; we segregate to prevent thermodynamic runaway.
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Property Value Operational Implication

High Risk. Vapor can ignite at
) near-ambient temperatures.[1]
Flash Point ~34°C (93°F) )
[2][3] Waste containers must

be grounded during transfer.[4]

Moderate volatility.[1][2][3]
» ] Headspace in waste
Boiling Point 119°C _ _ _
containers will saturate with

flammable vapor.[4]

Stable ( Non-Radioactive. Does not
Isotope Type require decay storage.[1] Treat

H) chemically as 2-Pentanol.[2]

Incompatible with strong
oxidizing agents (e.g., Chromic

Reactivity Secondary Alcohol acid, Perchlorates)

Risk of exothermic oxidation to

ketones.[1]

Pre-Disposal: Segregation Logic

Proper segregation is the single most critical step in laboratory waste management.
The "Halogen Rule"

2-Pentanol-d2 is a Non-Halogenated organic solvent.[1]

e Scenario A (Pure/Mixed with Non-Halogens): If used with Methanol-d4, DMSO-d6, or
standard organics, dispose in the Non-Halogenated Organic stream.[1]

e Scenario B (Mixed with Halogens): If used in conjunction with Chloroform-d (CDCI

) or Dichloromethane (DCM), the entire mixture defaults to the Halogenated Waste stream.

o Why? Halogenated waste requires higher incineration temperatures to prevent dioxin
formation. Contaminating a non-halogenated stream with halogens can result in regulatory
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fines and improper combustion.

Chemical Compatibility Matrix
e DO NOT MIX WITH:

o Concentrated Nitric Acid (Formation of unstable alkyl nitrates).
o Chromium Trioxide (Fire/Explosion hazard).[2]

o Peroxides / Perchlorates.

Disposal Workflow

The following workflow outlines the cradle-to-grave path for 2-Pentanol-d2 waste.
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N/
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'
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EHS Pickup -> Incineration
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Figure 1: Decision logic for segregating and disposing of 2-Pentanol-d2 based on co-solvents.
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Detailed Procedural Protocol
Step 1: Container Selection[6]

» Material: High-Density Polyethylene (HDPE) is preferred for chemical resistance and
durability. Glass (amber) is acceptable but poses a breakage risk.

» Venting: Ensure the cap is chemically compatible (polypropylene/PTFE liner).

» Volume Rule: Never fill beyond 90% capacity. 2-Pentanol has a high coefficient of expansion;
leaving 10% headspace prevents container rupture due to thermal expansion or vapor
pressure buildup [1].

Step 2: Labeling (Regulatory Compliance)

A generic "Waste" label is insufficient and often illegal. The label must contain:

e Full Chemical Name: "2-Pentanol-d2" (Do not use abbreviations or chemical formulas like C
H
0).

e Hazard Checkbox: Mark "Flammable" and "Irritant".

Step 3: Satellite Accumulation

Store the container in a designated Satellite Accumulation Area (SAA) at or near the point of
generation.

e Secondary Containment: The waste bottle must sit in a tray capable of holding 110% of the
container's volume to capture potential leaks.

o Closed Container Rule: The cap must be tightly closed at all times except when actively
adding waste. Funnels must be removed immediately after use [2].

Deuterium & Economic Considerations

While 2-Pentanol-d2 is chemically identical to its non-deuterated parent regarding safety, it is
economically distinct.[1]
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Cost/Recovery: Due to the high cost of deuterated solvents, minimize waste volume where
possible. However, recovery (distillation) of 2-pentanol-d2 from mixed waste streams is
rarely thermodynamically or economically viable for small laboratory quantities due to
azeotrope formation and cross-contamination risks.[1]

Stable Isotope Note: EHS personnel may occasionally confuse "Isotope" with "Radioactive.
It is vital to clarify on the manifest that this is a Stable Isotope (

H) and requires no radiation shielding or decay-in-storage [3].

Emergency Procedures
Spill Management (< 500 mL)

Evacuate & Ventilate: Remove ignition sources immediately.
PPE: Nitrile gloves, safety goggles, and lab coat.

Absorb: Use vermiculite, sand, or commercial solvent pads. Do not use paper towels
(increases surface area for flammability).

Disposal: Place used absorbents into a sealed bag, label as "Solvent Spill Debris (2-
Pentanol-d2)," and process as hazardous solid waste.

Exposure Response[3][5][6][7]

Skin: Wash with soap and water for 15 minutes. 2-Pentanol is a defatting agent and can
cause dermatitis.

Eyes: Rinse immediately at an eyewash station for 15 minutes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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